Cas no 59551-76-7 (BUTANE, 1-BROMO-4-(2-METHOXYETHOXY)-)

• Product Name: BUTANE, 1-BROMO-4-(2-METHOXYETHOXY)-
• CAS No: 59551-76-7
• MF: C₇H₁₅BrO₂
• MW: 211.096801996231
• CID: 3400718
• PubChem ID: 13574767
• Update Time: 2025-10-29

BUTANE, 1-BROMO-4-(2-METHOXYETHOXY)- Chemical and Physical Properties

Names and Identifiers

• BUTANE, 1-BROMO-4-(2-METHOXYETHOXY)-
• 1-Bromo-4-(2-methoxyethoxy)butane
• DTXSID401298767
• DOSQELJLMISJNO-UHFFFAOYSA-N
• EN300-676428
• 59551-76-7
• CS-0303683
• SCHEMBL6409925
• 3-Bromo-1-(2-methoxyethoxymethyl)-propane

• Inchi： 1S/C7H15BrO2/c1-9-6-7-10-5-3-2-4-8/h2-7H2,1H3
• InChI Key： DOSQELJLMISJNO-UHFFFAOYSA-N
• SMILES： C(Br)CCCOCCOC

Computed Properties

• Exact Mass: 210.02554Da
• Monoisotopic Mass: 210.02554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 59.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 18.5Ų

Additional information on BUTANE, 1-BROMO-4-(2-METHOXYETHOXY)-

Chemical Profile of BUTANE, 1-BROMO-4-(2-METHOXYETHOXY)- CAS No. 59551-76-7

BUTANE, 1-BROMO-4-(2-METHOXYETHOXY)-, identified by its Chemical Abstracts Service (CAS) number 59551-76-7, is a significant compound in the realm of organic synthesis and pharmaceutical research. This brominated ether derivative of butane has garnered attention due to its versatile applications in the development of novel chemical entities and intermediates. The structural uniqueness of this compound, featuring a bromine substituent at the first carbon and an ethoxyethoxy group at the fourth carbon, makes it a valuable reagent in synthetic chemistry.

The compound’s molecular structure, characterized by a highly reactive bromine atom, facilitates its use as a building block in various synthetic pathways. The presence of the 2-methoxyethoxy group introduces polarity and functional diversity, enabling further modifications and derivatization. Such features are particularly advantageous in pharmaceutical applications where precise molecular tuning is crucial for achieving desired biological activities.

In recent years, BUTANE, 1-BROMO-4-(2-METHOXYETHOXY)- has been explored in the context of drug discovery and development. Its reactivity allows for the introduction of complex functional groups, making it a useful intermediate in the synthesis of heterocyclic compounds and other pharmacologically relevant molecules. Researchers have leveraged its structural attributes to design novel scaffolds with potential therapeutic implications.

One notable area of research involving CAS No. 59551-76-7 is its application in medicinal chemistry. The bromine atom serves as a handle for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures prevalent in many active pharmaceutical ingredients (APIs). Additionally, the methoxyethoxy group can participate in nucleophilic substitution reactions, enabling the introduction of diverse side chains that modulate biological activity.

Recent studies have highlighted the role of BUTANE, 1-BROMO-4-(2-METHOXYETHOXY)- in the synthesis of kinase inhibitors, a class of compounds widely used in oncology. The ability to precisely modify the butane backbone while retaining the bromoether functionality allows for the creation of potent and selective inhibitors targeting specific kinases involved in cancer pathways. This underscores the compound’s importance as a synthetic precursor in developing next-generation therapeutics.

The compound’s utility extends beyond pharmaceuticals into materials science and agrochemicals. Its structural motifs are found in certain polymers and specialty chemicals where functionalized alkanes contribute to enhanced material properties. Furthermore, derivatives of CAS No. 59551-76-7 have been investigated for their potential as intermediates in crop protection agents, showcasing its broad applicability across multiple industries.

From a synthetic chemistry perspective, BUTANE, 1-BROMO-4-(2-METHOXYETHOXY)- exemplifies the importance of strategic functionalization in designing molecules with tailored properties. The interplay between electronic and steric effects induced by the bromine and methoxyethoxy groups dictates its reactivity patterns and downstream applications. This makes it a cornerstone compound for chemists working on complex molecule construction.

The industrial production and handling of 59551-76-7 must adhere to stringent quality control measures to ensure consistency and purity. Given its reactive nature, proper storage conditions are essential to prevent degradation or unintended side reactions. Manufacturers often employ advanced purification techniques such as distillation or crystallization to isolate high-purity material suitable for sensitive synthetic applications.

As research continues to evolve, new methodologies for utilizing BUTANE, 1-BROMO-4-(2-METHOXYETHOXY)- are being developed. Advances in flow chemistry and catalytic systems have opened up avenues for more efficient and scalable syntheses of bromoether derivatives like this one. Such innovations not only enhance accessibility but also enable exploration of novel chemical space for drug discovery.

The future prospects for CAS No. 59551-76-7 remain promising as it continues to serve as a linchpin intermediate in synthetic organic chemistry. Its role in constructing complex molecular architectures ensures its continued relevance across academic research laboratories and industrial settings alike. As new applications emerge, this compound will undoubtedly play an integral part in advancing chemical innovation.